Cas no 1010928-60-5 (3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}propanoic acid)

3-{5,11-Dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}propanoic acid is a heterocyclic compound featuring an isoindoloquinazoline core with a propanoic acid substituent. Its fused polycyclic structure imparts rigidity and potential for selective interactions in biological or chemical systems. The presence of two carbonyl groups enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex heterocycles. The propanoic acid moiety offers further functionalization opportunities, enabling conjugation or derivatization for applications in medicinal chemistry or materials science. This compound’s well-defined scaffold may also serve as a precursor for pharmacologically active molecules, given its structural similarity to bioactive quinazoline derivatives.
3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}propanoic acid structure
1010928-60-5 structure
Product Name:3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}propanoic acid
CAS No:1010928-60-5
MF:C18H14N2O4
MW:322.314764499664
MDL:MFCD12029336
CID:5238549
PubChem ID:42648762
Update Time:2025-06-28

3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5,11-Dioxo-6a,11-dihydro-5H-isoindolo[2,1-a]quinazolin-6-yl)-propionic acid
    • 3-{5,11-Dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}propanoic acid
    • 3-(5,11-dioxoisoindolo[2,1-a]quinazolin-6(5H,6aH,11H)-yl)propanoic acid
    • Isoindolo[2,1-a]quinazoline-6(5H)-propanoic acid, 6a,11-dihydro-5,11-dioxo-
    • 3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}propanoic acid
    • MDL: MFCD12029336
    • Inchi: 1S/C18H14N2O4/c21-15(22)9-10-19-16-11-5-1-2-6-12(11)18(24)20(16)14-8-4-3-7-13(14)17(19)23/h1-8,16H,9-10H2,(H,21,22)
    • InChI Key: KAWOUENTKWFZLX-UHFFFAOYSA-N
    • SMILES: N12C(=O)C3=C(C1N(CCC(O)=O)C(=O)C1=C2C=CC=C1)C=CC=C3

3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01009497-1g
3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}propanoic acid
1010928-60-5 95%
1g
¥2240.0 2023-02-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01009497-5g
3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}propanoic acid
1010928-60-5 95%
5g
¥6517.0 2023-02-27
Enamine
EN300-302861-0.05g
3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}propanoic acid
1010928-60-5 95.0%
0.05g
$66.0 2025-02-19
Enamine
EN300-302861-0.1g
3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}propanoic acid
1010928-60-5 95.0%
0.1g
$98.0 2025-02-19
Enamine
EN300-302861-0.25g
3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}propanoic acid
1010928-60-5 95.0%
0.25g
$142.0 2025-02-19
Enamine
EN300-302861-0.5g
3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}propanoic acid
1010928-60-5 95.0%
0.5g
$271.0 2025-02-19
Enamine
EN300-302861-1.0g
3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}propanoic acid
1010928-60-5 95.0%
1.0g
$371.0 2025-02-19
Enamine
EN300-302861-2.5g
3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}propanoic acid
1010928-60-5 95.0%
2.5g
$726.0 2025-02-19
Enamine
EN300-302861-5.0g
3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}propanoic acid
1010928-60-5 95.0%
5.0g
$1075.0 2025-02-19
Enamine
EN300-302861-10.0g
3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}propanoic acid
1010928-60-5 95.0%
10.0g
$1593.0 2025-02-19

Additional information on 3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}propanoic acid

Professional Introduction to 3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}propanoic Acid (CAS No. 1010928-60-5)

3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}propanoic acid (CAS No. 1010928-60-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic derivatives, which are widely recognized for their role in the development of novel therapeutic agents. The intricate molecular framework of this compound, characterized by its fused ring system and functional groups, makes it a promising candidate for further investigation in drug discovery and molecular biology.

The structural composition of 3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}propanoic acid is highly complex and multifaceted. It incorporates elements from both isoindole and quinazoline scaffolds, which are well-documented for their pharmacological significance. The presence of a dioxo group at the 5 and 11 positions enhances the electrophilic nature of the molecule, making it susceptible to various chemical modifications. These modifications can be strategically employed to tailor the compound’s biological profile for specific therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. Among these compounds, those derived from isoindole and quinazoline moieties have shown particular promise. The combination of these two heterocyclic systems in 3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}propanoic acid creates a unique scaffold that may exhibit a wide range of biological activities. This has prompted scientists to explore its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for further drug development.

The pharmacological potential of 3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}propanoic acid has been the subject of several preliminary studies. These studies have highlighted its ability to interact with various biological targets due to its complex structure. For instance, the dioxo group can participate in hydrogen bonding interactions with nucleophilic residues in proteins and enzymes. This interaction may be exploited to modulate the activity of target proteins involved in critical cellular processes such as signal transduction and metabolic pathways.

Moreover, the isoindole and quinazoline moieties are known to exhibit a broad spectrum of biological activities. Isoindole derivatives have been reported to possess anti-inflammatory properties by inhibiting key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Similarly, quinazoline derivatives are well-known for their antimicrobial and antiviral effects. The presence of these functional groups in 3-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}propanoic acid suggests that it may inherit these beneficial properties while also offering new opportunities for therapeutic intervention.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. Molecular modeling studies have been employed to explore the binding interactions between 3-{5-hydroxytryptamine receptor binding affinity}. These studies have provided valuable insights into how this compound might interact with biological targets at the molecular level. Such information is crucial for designing experiments aimed at optimizing its pharmacological properties.

The synthesis of 3-{5-hydroxytryptamine receptor binding affinity} involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex heterocyclic framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product. This level of control is essential for achieving biologically active molecules with predictable properties.

In conclusion,3-{5-hydroxytryptamine receptor binding affinity (CAS No. 1010928-60-5) represents a significant advancement in pharmaceutical chemistry due to its intricate structure and potential biological activities. Its unique combination of isoindole and quinazoline moieties offers a promising platform for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,it is likely that it will play an increasingly important role in drug discovery and development.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd